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Compound of Interest

Diethylammonium
Compound Name:
diethyldithiocarbamate

Cat. No. B132619

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the core physicochemical
properties of Diethylammonium Diethyldithiocarbamate. The document is structured to
furnish researchers, scientists, and drug development professionals with essential data,
experimental methodologies, and visual representations of key processes. All quantitative data
are summarized in structured tables for ease of comparison. Detailed experimental protocols
for the determination of these properties are also provided.

Chemical Identity and Structure

Diethylammonium diethyldithiocarbamate is the salt formed from the reaction of
diethyldithiocarbamic acid and diethylamine. It is a white to off-white crystalline solid.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 1518-58-7

Molecular Formula CoH22N2S2

Linear Formula [(CH3CH2)2NCS2] [(CH3CHz2)2NH2]*
SMILES CCN(CC)C(=S)[S-].CC[NH2+]CC

INChl=1S/C5H11NS2.C4H11N/c1-3-6(4-
InChl 2)5(7)8;1-3-5-4-2/h3-4H2,1-2H3,(H,7,8);5H,3-
4H2,1-2H3

Physicochemical Properties

The physicochemical properties of a compound are critical for its handling, formulation, and
mechanism of action in biological systems. The following tables summarize the key quantitative
data for diethylammonium diethyldithiocarbamate.

Table 2: Physical and Chemical Properties

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b132619?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Weight 222.41 g/mol [1112]
222.42 g/mol

221.44 g/mol [3]

Melting Point 82-84 °C [11[3][4]
81-84 °C

79.0-85.0 °C

Boiling Point 125 °C [1][5]

176.4 °C at 760 mmHg

White to Off-White Crystals or
Appearance [1][6]
Powder

B Soluble in Chloroform and
Solubility Methanol [11[7]
ethanol.

Data not available in the
pKa .
searched literature.

Water Content <1% (Karl Fischer Titration) [6]

>97.5% to <102.5% (Non-
Assay . . [6]
aqueous acid-base Titration)

Spectral Data

Spectroscopic data is fundamental for the structural elucidation and confirmation of the identity
of a compound.

Table 3: Spectroscopic Information
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Technique Data Summary Source(s)
1H NMR Spectrum available. [81I9][10]
13C NMR Spectrum available in CDCls. [8][10]
infrared (IR) I\Sﬂztlelt):trum available (KBr disc, EI0][1A]

Mass spectrum (electron
Mass Spectrometry (MS) o ) [8][12]
ionization) available.

Experimental Protocols

The following sections detail generalized experimental methodologies for the determination of
the key physicochemical properties of diethylammonium diethyldithiocarbamate.

Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid. It is
a crucial indicator of purity.

Protocol:

A small, finely powdered sample of diethylammonium diethyldithiocarbamate is packed
into a capillary tube, sealed at one end, to a height of 1-2 mm.[7]

e The capillary tube is attached to a thermometer, ensuring the sample is aligned with the
thermometer bulb.[3]

e The assembly is placed in a heating bath (e.g., an oil bath or a melting point apparatus with
a heated block).[7][13]

e The sample is heated slowly, at a rate of approximately 2 °C per minute, to ensure thermal
equilibrium.[13]

o The temperature at which the first drop of liquid appears (the beginning of melting) and the
temperature at which the entire solid has turned into a clear liquid (the completion of melting)
are recorded. This range is the melting point.[3][13]
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e For accurate results, the determination should be repeated at least twice with fresh samples,
and the values should be consistent.[13]

Determination of Solubility

Solubility is a measure of the maximum amount of a substance that can be dissolved in a given
amount of solvent at a specific temperature.

Protocol:

» To a small test tube, add a precisely weighed amount (e.g., 25 mg) of diethylammonium
diethyldithiocarbamate.[9]

e Add a measured volume (e.g., 0.75 mL) of the solvent (e.g., chloroform or methanol) in small
portions.[9]

» After each addition, the test tube is vigorously shaken to facilitate dissolution.[9]

o The mixture is observed to determine if the solid has completely dissolved. If the solution is
clear, the compound is considered soluble at that concentration.[14]

e This process can be done qualitatively as described or quantitatively by determining the
maximum mass of solute that can be dissolved in a specific volume of solvent at a controlled
temperature.

Determination of Water Content (Karl Fischer Titration)

Karl Fischer titration is a highly specific and accurate method for determining the water content
in a substance.

Protocol:

e The titration vessel of the Karl Fischer titrator is filled with a suitable solvent, such as
methanol, and the solvent is pre-titrated with the Karl Fischer reagent to a stable endpoint to
eliminate any residual water.[15]

» A precisely weighed amount of diethylammonium diethyldithiocarbamate is introduced
into the titration vessel.[15]
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e The sample is stirred to dissolve and release any contained water.

e The sample is then titrated with the Karl Fischer reagent. The reagent reacts
stoichiometrically with water.[16]

e The endpoint is detected electrometrically. The volume of the Karl Fischer reagent consumed
is used to calculate the water content of the sample, based on the predetermined titer of the
reagent.[15]

Assay by Non-Aqueous Acid-Base Titration

Non-aqueous titrations are employed for the assay of substances that are weak acids or bases,
or are insoluble in water.

Protocol:

o A precisely weighed amount of diethylammonium diethyldithiocarbamate is dissolved in a
suitable non-aqueous solvent, such as glacial acetic acid.

» Afew drops of a suitable indicator, such as crystal violet, are added to the solution.[4]

e The solution is titrated with a standardized solution of a strong acid in a nhon-agueous
solvent, typically perchloric acid in glacial acetic acid.

e The endpoint is indicated by a distinct color change of the indicator (e.g., from violet to
yellowish-green for crystal violet).[4]

e ADblank titration is performed to account for any titratable impurities in the solvent, and the
necessary corrections are made to the sample titration volume. The percentage purity of the
sample is then calculated.

Visualizations
Synthesis Workflow

The synthesis of diethylammonium diethyldithiocarbamate is a straightforward acid-base
reaction.
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Caption: Synthesis of Diethylammonium Diethyldithiocarbamate.

Experimental Workflow for Physicochemical
Characterization

A general workflow for the characterization of a chemical substance is depicted below.

Sample Preparation

//7;4 Synthesis & Purification L.\
\

Physical Properties Spettroscopic Analysis Purity Assessment
Melting Point Determination Solubility Testing Water Content (Karl Fischer) NMR (*H, :3C) Mass Spectrometry Non-Aqueous Titration

Click to download full resolution via product page
Caption: Physicochemical Characterization Workflow.

Conclusion

This technical guide has consolidated the available physicochemical data for
diethylammonium diethyldithiocarbamate. The provided tables offer a quick reference for its
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key properties, while the experimental protocols outline the standard methodologies for their
determination. The absence of a reported pKa value in the literature highlights an area for
potential further investigation. The information presented herein is intended to be a valuable
resource for professionals engaged in research and development activities involving this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b132619#physicochemical-properties-of-
diethylammonium-diethyldithiocarbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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